Cas no 2228975-85-5 (1-(5-methylpyridin-2-yl)methylcyclopropan-1-amine)

• Product Name: 1-(5-methylpyridin-2-yl)methylcyclopropan-1-amine
• CAS No: 2228975-85-5
• MF: C₁₀H₁₄N₂
• MW: 162.231562137604
• CID: 5862475
• PubChem ID: 165697831
• Update Time: 2025-10-23

1-(5-methylpyridin-2-yl)methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-((5-methylpyridin-2-yl)methyl)cyclopropanamine
• Cyclopropanamine, 1-[(5-methyl-2-pyridinyl)methyl]-
• 1-(5-methylpyridin-2-yl)methylcyclopropan-1-amine
• 2228975-85-5
• EN300-1807710
• 1-[(5-methylpyridin-2-yl)methyl]cyclopropan-1-amine

• Inchi： 1S/C10H14N2/c1-8-2-3-9(12-7-8)6-10(11)4-5-10/h2-3,7H,4-6,11H2,1H3
• InChI Key： WONIJQJXMJDJFU-UHFFFAOYSA-N
• SMILES： C1(CC2=NC=C(C)C=C2)(N)CC1

Computed Properties

• Exact Mass: 162.115698455g/mol
• Monoisotopic Mass: 162.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.103±0.06 g/cm3(Predicted)
• Boiling Point: 256.8±20.0 °C(Predicted)
• pka: 7.58±0.20(Predicted)

Additional information on 1-(5-methylpyridin-2-yl)methylcyclopropan-1-amine

Research Brief on 1-(5-methylpyridin-2-yl)methylcyclopropan-1-amine (CAS: 2228975-85-5): Recent Advances and Applications

1-(5-methylpyridin-2-yl)methylcyclopropan-1-amine (CAS: 2228975-85-5) is a structurally unique compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its cyclopropane ring and pyridine moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacokinetic properties, and biological activities, particularly in the context of central nervous system (CNS) disorders and metabolic diseases.

The synthesis of 1-(5-methylpyridin-2-yl)methylcyclopropan-1-amine has been optimized in recent years, with several research groups reporting efficient and scalable routes. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic asymmetric synthesis method that significantly improved the enantiomeric purity of the compound. This advancement is critical for its potential use in drug development, where stereochemistry often plays a decisive role in biological activity.

Pharmacological evaluations of 1-(5-methylpyridin-2-yl)methylcyclopropan-1-amine have revealed its potential as a modulator of neurotransmitter systems. In vitro and in vivo studies suggest that the compound exhibits high affinity for specific serotonin and dopamine receptors, making it a candidate for treating depression, anxiety, and Parkinson's disease. Notably, a preclinical study demonstrated its neuroprotective effects in a rodent model of Parkinson's, with significant improvements in motor function and dopaminergic neuron survival.

Beyond CNS applications, recent research has explored the compound's role in metabolic regulation. A 2024 study in Nature Chemical Biology identified 1-(5-methylpyridin-2-yl)methylcyclopropan-1-amine as a potent activator of AMP-activated protein kinase (AMPK), a key regulator of cellular energy homeostasis. This finding opens new avenues for its use in treating metabolic disorders such as type 2 diabetes and obesity.

Despite these promising results, challenges remain in the development of 1-(5-methylpyridin-2-yl)methylcyclopropan-1-amine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. However, the compound's unique structure and versatile biological activities continue to make it a focal point of research in chemical biology and drug discovery.

In conclusion, 1-(5-methylpyridin-2-yl)methylcyclopropan-1-amine (CAS: 2228975-85-5) represents a compelling case study in the intersection of chemistry and biology. Its recent advancements in synthesis, pharmacological profiling, and therapeutic potential underscore its importance in modern medicinal chemistry. Ongoing research will likely uncover further applications and refine its utility in addressing unmet medical needs.